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Compound of Interest

Compound Name:
(S)-(+)-2-Chlorophenylglycine

methyl ester

Cat. No.: B125892 Get Quote

Core Molecular Data
(S)-(+)-2-Chlorophenylglycine methyl ester is a chiral compound utilized as an intermediate

in the synthesis of various pharmaceuticals. A clear understanding of its molecular weight and

formula is essential for stoichiometric calculations in synthetic procedures and for the

characterization of resulting products.

The key molecular information for the base compound is summarized in the table below. It is

important to distinguish the base ester from its common salt forms, such as the tartrate salt,

which will have different molecular formulas and weights.

Property Value Citations

Molecular Formula C₉H₁₀ClNO₂ [1][2]

Molecular Weight 199.63 g/mol [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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